Cas no 20649-47-2 ((2R,3R,4S,5R)-2-(4-Aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol)

(2R,3R,4S,5R)-2-(4-Aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol structure
20649-47-2 structure
Product Name:(2R,3R,4S,5R)-2-(4-Aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
CAS No:20649-47-2
MF:C12H15N3O4
MW:265.265202760696
CID:910200
PubChem ID:3080719
Update Time:2024-02-28

(2R,3R,4S,5R)-2-(4-Aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Dideazaadenosine
    • 1H-Benzimidazol-4-amine, 1-beta-D-ribofuranosyl-
    • Adenosine receptor agonist, 7
    • BDBM200211
    • 1-Pentofuranosyl-1H-benzimidazol-4-amine
    • 9-(1-.beta.-D-Ribofuranosyl)-1,3-dideazaadenine
    • 4-Amino-1-(beta-D-ribofuranosyl)-1H-benzimidazole
    • (2R,3R,4S,5R)-2-(4-aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • (2R,3R,4S,5R)-2-(4-Aminobenzimidazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • Inchi: 1S/C12H15N3O4/c13-6-2-1-3-7-9(6)14-5-15(7)12-11(18)10(17)8(4-16)19-12/h1-3,5,8,10-12,16-18H,4,13H2/t8-,10-,11-,12-/m1/s1
    • InChI Key: DFNBVHDKNMLJFQ-HJQYOEGKSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=CC=CC1=2)N)O)O

Computed Properties

  • Exact Mass: 265.10625597g/mol
  • Monoisotopic Mass: 265.10625597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114
  • XLogP3: -0.9
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